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Compound of Interest

Compound Name: 2-Chloro-2-methylpentane

Cat. No.: B1597335 Get Quote

Technical Support Center: 2-Chloro-2-
methylpentane
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of 2-Chloro-2-methylpentane.

Properties of 2-Chloro-2-methylpentane
For easy reference, the key quantitative data for 2-Chloro-2-methylpentane are summarized

in the table below.
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Property Value

Molecular Formula C6H13Cl

Molecular Weight 120.62 g/mol

Boiling Point 111-114.4°C[1][2][3]

Flash Point 19°C[3]

Density 0.86 g/cm³[1][2][3]

Refractive Index 1.4107[1][2]

Solubility

Soluble in Chloroform, sparingly soluble in

DMSO, slightly soluble in Ethyl Acetate and

Methanol.[1][2]

Storage Temperature 2-8°C

Troubleshooting Guide
This guide addresses specific issues that users may encounter during their experiments with 2-
Chloro-2-methylpentane.
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Question Answer

What should I do in case of a small spill of 2-

Chloro-2-methylpentane in the laboratory?

For a small spill, first, ensure the area is well-

ventilated and remove all sources of ignition.[4]

Wear appropriate personal protective equipment

(PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[4] Contain the

spill using an inert absorbent material such as

sand, earth, or vermiculite.[5] Collect the

absorbed material into a suitable, closed

container for disposal.[4][6] Do not let the

chemical enter drains.[4][5]

I have accidentally come into skin contact with

2-Chloro-2-methylpentane. What is the

appropriate first aid measure?

Immediately take off all contaminated clothing.

[4] Wash the affected skin area with soap and

plenty of water.[4] It is advisable to consult a

doctor following skin contact.[4]

What are the signs of inhalation exposure to 2-

Chloro-2-methylpentane and what should I do?

Inhalation may cause respiratory tract irritation.

[5][7] If you have inhaled vapors, move to an

area with fresh air immediately.[4] If you

experience breathing difficulties, seek

immediate medical attention.[4][8]

My sample of 2-Chloro-2-methylpentane has

developed a slight yellow color. Is it still safe to

use?

A change in color could indicate the presence of

impurities or degradation products. While the

safety data sheets describe the pure substance

as a colorless to yellow liquid, any unexpected

change in appearance warrants caution. It is

recommended to assess the purity of the

substance before proceeding with sensitive

experiments. If in doubt, it is safer to dispose of

the discolored reagent.

What type of fire extinguisher should be used for

a fire involving 2-Chloro-2-methylpentane?

Use a dry chemical, carbon dioxide, or alcohol-

resistant foam extinguisher.[4][6][8] Do not use a

water jet, as it may spread the flammable liquid.
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Frequently Asked Questions (FAQs)
What are the primary hazards associated with 2-Chloro-2-methylpentane?

2-Chloro-2-methylpentane is a flammable liquid and vapor.[9] It causes skin irritation and

serious eye irritation.[9] It is also important to handle it in a well-ventilated area to avoid

inhaling vapors.[4]

What personal protective equipment (PPE) should be worn when handling 2-Chloro-2-
methylpentane?

Eye/Face Protection: Wear tightly fitting safety goggles.[4]

Skin Protection: Handle with chemical-impermeable gloves and wear a lab coat or other

protective clothing.[4]

Respiratory Protection: If working in an area with poor ventilation or if exposure limits are

exceeded, use a suitable respirator.[4]

How should 2-Chloro-2-methylpentane be stored?

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][6] Keep it away

from heat, sparks, and open flames.[7] It should be stored separately from incompatible

materials and foodstuffs.[4]

What is the proper procedure for disposing of 2-Chloro-2-methylpentane waste?

Waste material must be disposed of in accordance with national and local regulations.[7] Do

not mix it with other waste.[7] Leave the chemical in its original container if possible.[7] Contact

a licensed professional waste disposal service for its disposal.[5]

Can I pour small amounts of 2-Chloro-2-methylpentane down the drain?

No, you should prevent the chemical from entering drains.[4][5] Discharge into the environment

must be avoided.[4][6]

Experimental Protocols
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Protocol for Handling a Small Spill of 2-Chloro-2-methylpentane

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill

area. Ensure the area is well-ventilated to disperse vapors.

Eliminate Ignition Sources: Remove all sources of ignition, such as open flames, hot

surfaces, and sparking equipment.[4][6]

Don Personal Protective Equipment (PPE): At a minimum, wear chemical-resistant gloves,

safety goggles, and a lab coat.

Contain the Spill: Use a non-combustible absorbent material like sand, earth, or vermiculite

to contain the spill.[5]

Collect the Waste: Carefully collect the absorbent material containing the spilled chemical

and place it into a suitable, labeled, and closed container for disposal.[4][6]

Decontaminate the Area: Clean the spill area with soap and water.

Dispose of Waste: Dispose of the waste container according to your institution's hazardous

waste disposal procedures.

Visual Workflow for Safe Handling and Disposal
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Handling Procedure

Spill Response

Disposal
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Caption: Logical workflow for the safe handling and disposal of 2-Chloro-2-methylpentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1597335?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1431993.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1431993_EN.htm
https://www.alfa-chemistry.com/cas_4325-48-8.htm
https://www.echemi.com/sds/2-chloro-2-methylpentane-pid_Seven36606.html
https://dept.harpercollege.edu/chemistry/msds/Chloro-2-Methylpropane.pdf
https://www.chemicalbook.com/msds/2-chloro-2-methylbutane.pdf
https://www.sigmaaldrich.com/HK/zh/sds/ALDRICH/277029
https://www.chemicalbook.com/msds/2-chloro-4-methylpentane.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-2-methylpentane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-2-methylpentane
https://www.benchchem.com/product/b1597335#safe-handling-and-disposal-of-2-chloro-2-methylpentane
https://www.benchchem.com/product/b1597335#safe-handling-and-disposal-of-2-chloro-2-methylpentane
https://www.benchchem.com/product/b1597335#safe-handling-and-disposal-of-2-chloro-2-methylpentane
https://www.benchchem.com/product/b1597335#safe-handling-and-disposal-of-2-chloro-2-methylpentane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1597335?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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